2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6,7-dimethoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C27H26FN3O4/c1-17-8-10-20(11-9-17)29-15-19-12-18-13-24(34-2)25(35-3)14-23(18)31(27(19)33)16-26(32)30-22-7-5-4-6-21(22)28/h4-14,29H,15-16H2,1-3H3,(H,30,32)
• InChI Key: BACLQQXAGOIGMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC3=CC(=C(C=C3N(C2=O)CC(=O)NC4=CC=CC=C4F)OC)OC
• Molecular Formula: C27H26FN3O4
• Molecular Weight: 475.5 g/mol
• CAS No.: 894553-26-5

Description

This compound belongs to the quinolin-2(1H)-one class, characterized by a bicyclic quinoline core modified with a 2-oxo group. Key structural features include:

• N-(2-Fluorophenyl)acetamide side chain: The fluorine atom may improve lipophilicity and membrane permeability, while the acetamide linker provides conformational flexibility.

Quinolin-2(1H)-one derivatives are widely studied for their biological activities, including enzyme inhibition, antimicrobial, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide typically involves multiple steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Pfitzinger reaction, which involves the condensation of an anthranilic acid derivative with an appropriate ketone under acidic conditions.

Introduction of Dimethoxy Groups: The dimethoxy groups are introduced via methylation reactions using reagents such as dimethyl sulfate or methyl iodide in the presence of a base like potassium carbonate.

Attachment of the p-Tolylamino Group: The p-tolylamino group is introduced through a nucleophilic substitution reaction, where a p-toluidine derivative reacts with a suitable leaving group on the quinoline core.

Formation of the Acetamide Moiety: The final step involves the acylation of the quinoline derivative with 2-fluorophenylacetyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the carbonyl group in the quinoline core, potentially converting it to a hydroxyl group.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophiles such as halogens or nitro groups in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Quinone derivatives.

Reduction: Hydroxyquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis.

Biology and Medicine

In biological and medicinal research, 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is studied for its potential pharmacological properties. It may exhibit activities such as anti-inflammatory, antimicrobial, or anticancer effects, making it a candidate for drug development.

Industry

In the industrial sector, this compound could be used in the development of new materials or as a precursor for the synthesis of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide likely involves interaction with specific molecular targets such as enzymes or receptors. The quinoline core can intercalate with DNA, potentially inhibiting DNA replication and transcription. The dimethoxy and p-tolylamino groups may enhance binding affinity and specificity, while the fluorophenylacetamide moiety could influence the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name	Core Structure	Substituents	Key Properties/Activities	Reference
2-(6,7-Dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide	Quinolin-2(1H)-one	6,7-dimethoxy; 3-((p-tolylamino)methyl); N-(2-fluorophenyl)acetamide	Hypothesized enhanced binding due to methoxy and fluorine groups	N/A
(E)-2-(5-fluoro-1-(4-nitrobenzyl)-2-oxoindolin-3-ylidene)-N-(quinolin-6-yl)acetamide	Indolin-2-one	4-nitrobenzyl; quinolin-6-yl acetamide	Higher reported activity (5.928) likely due to nitro group’s electron-withdrawing effects
2-(6,7-Dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-((trifluoromethyl)thio)phenyl)acetamide	Quinoxaline	6,7-dimethyl; trifluoromethylsulfanyl	Electronegative CF3S group may enhance target affinity
N-(Benzo[d][1,3]dioxol-5-yl)-3-(3-fluorophenyl)-3-oxopropanamide	Propanamide	Benzo[d][1,3]dioxol; 3-fluorophenyl	Methylenedioxy group improves solubility compared to methoxy
2-((4-(4-chlorophenyl)-5-cyano-6-hydroxypyrimidin-2-yl)thio)-N-(2,3-diphenylquinoxalin-6-yl)acetamide	Quinoxaline	Chlorophenyl; pyrimidinyl-thio	High yield (90.2%) synthesis; thiouracil derivative may influence enzyme inhibition

Key Research Findings

Methoxy vs. Methylenedioxy: Methoxy groups (target) offer moderate hydrogen-bonding capacity, while methylenedioxy () increases solubility and metabolic stability.

Synthetic Accessibility: The target compound’s synthesis likely involves multi-step functionalization of the quinolinone core, similar to methods in (e.g., reflux with triethylamine/acetonitrile). Derivatives with trifluoromethylsulfanyl () or nitrobenzyl () groups may require specialized reagents.

For example, the p-tolylamino methyl group in the target compound may stabilize enzyme-inactive conformations, akin to mechanisms described in .

Biological Activity

The compound 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide (CAS Number: 894551-27-0) is a synthetic organic molecule belonging to the quinoline family. Its unique structure, characterized by a quinoline core with dimethoxy and fluorophenylacetamide substituents, suggests potential biological activities, particularly in the field of medicinal chemistry.

The molecular formula of this compound is $C_{27}H_{27}N_{3}O_{4}$, with a molecular weight of 457.5 g/mol. The compound's structure is indicative of its potential interactions with biological targets, particularly in cancer therapy.

Biological Activity Overview

Research indicates that compounds similar to 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide exhibit various biological activities including:

• Anticancer Properties : Compounds within the quinoline class have been studied for their ability to inhibit topoisomerases, enzymes critical for DNA replication and transcription. This inhibition can lead to cancer cell death.
• Enzyme Inhibition : The compound may act as an inhibitor for cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. Inhibiting CDKs can halt the proliferation of cancer cells.

Anticancer Activity

A study focused on the synthesis and evaluation of quinoline derivatives demonstrated that certain modifications enhance anticancer activity. The presence of the dimethoxy group and the p-tolylamino moiety in this compound contributes to its potential effectiveness against various cancer types.

Compound	Activity	Reference
Quinoline Derivative A	CDK Inhibition
Quinoline Derivative B	Topoisomerase Inhibition

The proposed mechanism of action for 2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide includes:

• Intercalation into DNA : Similar compounds have shown the ability to intercalate into DNA, disrupting replication and transcription processes.
• Inhibition of Protein Kinases : By targeting specific kinases such as CDK4/6, this compound may effectively halt cell cycle progression in cancer cells.

Case Studies

Several case studies have highlighted the biological activity of related compounds:

• Study on CDK Inhibitors : A series of quinoline derivatives were tested for their ability to inhibit CDK enzymes. Results indicated that modifications similar to those in our compound significantly increased inhibitory potency against CDK4/6, showcasing IC50 values in the low micromolar range.
• Topoisomerase II Inhibition : Another study evaluated the topoisomerase II inhibitory effects of quinoline derivatives. The results showed that compounds with similar structural features exhibited significant cytotoxicity against various cancer cell lines.